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Compound Name: Tetrazene explosive

Cat. No.: B1229821

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance data of two primary
explosives, Tetrazene and Diazodinitrophenol (DDNP). The information is intended for
researchers and scientists in the field of energetic materials. All quantitative data is
summarized in clear, comparative tables, and detailed experimental protocols for key
performance tests are provided.

Executive Summary

Tetrazene and Diazodinitrophenol (DDNP) are both sensitive primary explosives used to initiate
detonation in other, less sensitive explosive materials. While both serve a similar function, their
performance characteristics exhibit notable differences. DDNP generally demonstrates a higher
detonation velocity and greater explosive power, as indicated by its performance in the lead
block test. Conversely, Tetrazene is characterized by its higher sensitivity to impact and friction,
making it a potent sensitizer in priming compositions. The choice between these two
compounds is contingent on the specific application requirements, balancing the need for
explosive power with sensitivity and thermal stability.

Performance Data Comparison
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The following table summarizes the key performance indicators for Tetrazene and DDNP based
on available experimental data.

Performance Metric Tetrazene Diazodinitrophenol (DDNP)

Impact Sensitivity 0.13 J (BAM Fallhammer) 1 J (BAM Fallhammer)[1][2]

o e 27 N (BAM Friction Apparatus)  24.7 N (BAM Friction
Friction Sensitivity

[3] Apparatus)[1][2]
Detonation Velocity ~4000 m/s[3] 6900 - 7100 m/s[1]
Lead Block Test Data not available 25 cm3[4]

N Starts at ~90°C, detonates at
Decomposition Temperature Explodes at ~180°C[7]
137°C[3][5][6]

Density 1.7 g/lcm3[3] 1.71 g/cm3[2]

Detailed Experimental Protocols

The following sections describe the methodologies for the key experiments cited in this
comparison.

Impact Sensitivity: BAM Fallhammer Test

The impact sensitivity of primary explosives is determined using a BAM (Bundesanstalt fur
Materialforschung und -prifung) Fallhammer apparatus.

Principle: A specified weight is dropped from a series of increasing heights onto a sample of the
explosive material placed on an anvil. The height at which ignition or detonation occurs in 50%
of the trials (H50) is determined.

Exemplary Protocol:

o Asmall, measured sample of the explosive (typically 40 mm3) is placed in the sample holder,
which consists of a steel cylinder and a locating ring.

o The sample holder is placed on the anvil of the Fallhammer apparatus.
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A drop weight of a specified mass (e.g., 1 kg, 2 kg, or 5 kg) is raised to a predetermined
height.

The weight is released, allowing it to fall and strike the plunger resting on the explosive
sample.

Observations are made for any signs of ignition, detonation, or decomposition (e.g., flash,
smoke, or audible report).

The "up-and-down" method is typically employed, where the height of the drop is increased
after a "no-go" (no reaction) and decreased after a "go" (reaction).

A series of at least 25-30 drops is performed to statistically determine the height at which
there is a 50% probability of initiation. This value, in Joules, represents the impact sensitivity.

Friction Sensitivity: BAM Friction Apparatus

The friction sensitivity is determined using a BAM friction apparatus, which subjects the

explosive material to friction between two surfaces.

Principle: A sample of the explosive is placed on a porcelain plate, and a weighted porcelain

pin is brought into contact with it. The plate is then moved back and forth, creating friction. The

load on the pin is varied to determine the point at which ignition or detonation occurs.

Exemplary Protocol:

A small amount of the explosive sample (approximately 10 mm3) is spread evenly on the
rough surface of a porcelain plate.

The porcelain plate is secured to the movable carriage of the friction apparatus.

A porcelain pin is placed in the weighted arm of the apparatus, which is then lowered so that
the pin rests on the sample.

A specific load is applied to the pin by placing weights on the arm.

The motor of the apparatus is activated, causing the porcelain plate to move back and forth
under the pin for a single stroke (approximately 24 mm).
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» Observations are made for any signs of reaction (e.g., crackling, sparks, flame, or
detonation).

e The test is repeated with fresh samples and clean porcelain surfaces, varying the load to
determine the lowest load at which a reaction occurs in at least one out of six trials.

Explosive Power: Trauzl Lead Block Test

The Trauzl lead block test is a method used to measure the relative brisance or shattering
power of an explosive.

Principle: A standardized mass of the explosive is detonated within a cavity in a lead block of
specific dimensions. The increase in the volume of the cavity is then measured.

Exemplary Protocol:
» A 10-gram sample of the explosive is carefully weighed and wrapped in a thin folil.

e The sample is placed at the bottom of a cylindrical cavity (borehole) in a standard lead block
(typically 200 mm in diameter and 200 mm high).

o Adetonator is inserted into the explosive sample.

o The remainder of the borehole is filled with a stemming material, such as dry sand, which is
lightly tamped.

e The detonator is initiated from a safe distance.
o After the detonation, the lead block is allowed to cool.

e The volume of the enlarged cavity is measured by filling it with a liquid (e.g., water) from a
burette.

e The initial volume of the borehole is subtracted from the final volume to determine the net
expansion in cubic centimeters (cms3).
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Thermal Stability: Differential Scanning Calorimetry
(DSC)

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to study the
thermal behavior of materials.

Principle: A small sample of the material and an inert reference are heated or cooled at a
controlled rate. The difference in the amount of heat required to increase the temperature of the
sample and reference is measured as a function of temperature.

Exemplary Protocol:

A small, accurately weighed sample of the explosive (typically 1-5 mg) is placed in a sample
pan (e.g., aluminum or gold-plated copper).

e The pan is hermetically sealed to contain any gases released during decomposition. An
empty, sealed pan is used as a reference.

e The sample and reference pans are placed in the DSC cell.

o The temperature of the cell is programmed to increase at a constant rate (e.g., 5, 10, or 20
°C/min) over a specified range.

e The heat flow to or from the sample is recorded as a function of temperature.

o Exothermic peaks on the resulting DSC curve indicate decomposition or detonation, with the
onset temperature and the peak maximum providing information on the thermal stability of
the compound. The area under the peak is proportional to the heat of decomposition.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical flow of the performance comparison and a typical
experimental workflow for characterizing an explosive material.
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Caption: Comparative performance of Tetrazene and DDNP.
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Caption: Experimental workflow for explosive characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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